![molecular formula C20H22N6O B5589403 N-[(3S*,4R*)-4-(4-methylphenyl)-1-(9H-purin-6-yl)-3-pyrrolidinyl]cyclopropanecarboxamide](/img/structure/B5589403.png)
N-[(3S*,4R*)-4-(4-methylphenyl)-1-(9H-purin-6-yl)-3-pyrrolidinyl]cyclopropanecarboxamide
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Description
N-[(3S*,4R*)-4-(4-methylphenyl)-1-(9H-purin-6-yl)-3-pyrrolidinyl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C20H22N6O and its molecular weight is 362.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 362.18550935 g/mol and the complexity rating of the compound is 547. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Methodologies
Rapid Synthesis Techniques
Zhihui Zhou et al. (2021) developed a high-yield synthetic method for a structurally similar compound, showcasing the efficiency of multi-step nucleophilic substitution reactions and ester hydrolysis in synthesizing complex cyclopropanecarboxamide derivatives. This approach could be relevant for the synthesis of N-[(3S*,4R*)-4-(4-methylphenyl)-1-(9H-purin-6-yl)-3-pyrrolidinyl]cyclopropanecarboxamide, highlighting the compound's synthetic accessibility (Zhou et al., 2021).
Biological Evaluation and Activities
Antidepressant and Nootropic Agents
Asha B. Thomas et al. (2016) explored the synthesis and pharmacological activity of compounds with potential antidepressant and nootropic effects, which included cyclopropanecarboxamide derivatives. This research suggests that cyclopropanecarboxamide scaffolds, like the one , may offer a framework for developing CNS-active agents, underlining the compound's potential in neuropsychiatric research (Thomas et al., 2016).
Anticancer Evaluation
S. Bondock and Hanaa Gieman (2015) evaluated new 2-chloro-3-hetarylquinolines for their antibacterial and anticancer activities, providing a basis for investigating similar structures, such as this compound, in anticancer research. Their findings highlight the potential utility of cyclopropanecarboxamide derivatives in developing novel anticancer therapies (Bondock & Gieman, 2015).
properties
IUPAC Name |
N-[(3S,4R)-4-(4-methylphenyl)-1-(7H-purin-6-yl)pyrrolidin-3-yl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6O/c1-12-2-4-13(5-3-12)15-8-26(9-16(15)25-20(27)14-6-7-14)19-17-18(22-10-21-17)23-11-24-19/h2-5,10-11,14-16H,6-9H2,1H3,(H,25,27)(H,21,22,23,24)/t15-,16+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFSDPFVQNDBZHW-JKSUJKDBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CN(CC2NC(=O)C3CC3)C4=NC=NC5=C4NC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)[C@@H]2CN(C[C@H]2NC(=O)C3CC3)C4=NC=NC5=C4NC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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